Cas no 76675-91-7 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI))
76675-91-7 structure
Product Name:Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI)
CAS No:76675-91-7
MF:C32H44O7
MW:540.687570571899
CID:579868
PubChem ID:320380
Update Time:2025-04-19
Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI)
- NSC267905
- DTXSID80313226
- 76675-91-7
- NSC-267905
-
- Inchi: 1S/C32H44O7/c1-5-6-7-8-26(35)38-28-27(20-9-12-25(34)36-18-20)31(4)16-14-23-24(32(31)29(28)39-32)11-10-21-17-22(37-19(2)33)13-15-30(21,23)3/h9,12,18,21-24,27-29H,5-8,10-11,13-17H2,1-4H3
- InChI Key: XXRPWIOCLZASPO-UHFFFAOYSA-N
- SMILES: O1C2C(C(C3=COC(C=C3)=O)C3(C)CCC4C5(C)CCC(CC5CCC4C132)OC(C)=O)OC(CCCCC)=O
Computed Properties
- Exact Mass: 540.30870374g/mol
- Monoisotopic Mass: 540.30870374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 9
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 91.4Ų
Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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